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Compound of Interest

Compound Name: Strontium phosphate

Cat. No.: B085154 Get Quote

The thermal behavior of strontium phosphate glasses is influenced by their composition,

particularly the concentration of strontium oxide (SrO) and other modifying oxides. Key thermal

parameters include the glass transition temperature (Tg), crystallization temperature (Tc), and

melting temperature (Tm).

Quantitative Data Summary
The following tables summarize the thermal properties of various strontium phosphate glass

compositions as reported in the literature.

Table 1: Thermal Properties of SrO-Doped Phosphate-Based Glasses
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Glass Composition
(mol%)

Tg (°C) Tc (°C) Tm (°C)

(CaO)0.3(Na2O)0.2(P

2O5)0.5
Not specified 600 757, 864

(CaO)0.3(Na2O)0.19(

P2O5)0.5(SrO)0.01
Not specified 650 756, 866

(CaO)0.3(Na2O)0.17(

P2O5)0.5(SrO)0.03
Not specified 683 750, 894

(CaO)0.3(Na2O)0.15(

P2O5)0.5(SrO)0.05
Not specified 720, 750 Not specified

0.5P2O5–0.17Na2O–

0.03TiO2–0.3CaO
427 602, 689 Not specified

0.5P2O5–0.17Na2O–

0.03TiO2–0.2SrO-

0.1CaO

437 ~625 Not specified

0.5P2O5–0.17Na2O–

0.03TiO2–0.1SrO-

0.2CaO

432 ~625 Not specified

0.5P2O5–0.17Na2O–

0.03TiO2–0.3SrO
435 ~625 Not specified

Data extracted from multiple sources.[1][2]

Note: The glass transition temperature (Tg) tends to increase with increasing SrO content in

some systems, which can be attributed to the strengthening of the glass network.[1] The

crystallization temperature (Tc) also shows a general trend of increasing with higher SrO

concentrations, indicating a retardation of the crystallization process.[1]

Experimental Protocols
This section details the methodologies for the synthesis and thermal characterization of

strontium phosphate glasses.
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Glass Synthesis
Two common methods for synthesizing strontium phosphate glasses are melt-quenching and

the sol-gel process.

2.1.1. Melt-Quenching Technique

This conventional method involves melting raw materials at high temperatures followed by

rapid cooling to form a glass.

Protocol:

Raw Material Preparation: Weigh appropriate amounts of precursor materials such as

ammonium dihydrogen phosphate (NH4H2PO4) as the source of P2O5, strontium carbonate

(SrCO3) for SrO, calcium carbonate (CaCO3) for CaO, and sodium carbonate (Na2CO3) for

Na2O.[1][3]

Mixing: Thoroughly mix the powders in a mortar and pestle to ensure homogeneity.[3]

Melting: Place the mixed powders in a platinum or silica crucible and heat in a high-

temperature furnace.[1][3] A typical melting profile involves:

An initial heating step to around 300-400°C for 1 hour to drive off volatile components.[3]

A subsequent ramp to a higher temperature, typically between 1000°C and 1200°C, for 1-

2 hours to ensure a complete and homogeneous melt.[2][3]

Quenching: Pour the molten glass onto a preheated stainless steel or graphite mold and

press with another plate to obtain a glass of uniform thickness.[1][2]

Annealing: Transfer the glass to an annealing furnace set at a temperature near the glass

transition temperature (e.g., 350°C) for several hours to relieve internal stresses.[1]

Cooling: Slowly cool the glass to room temperature inside the furnace.

2.1.2. Sol-Gel Synthesis
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The sol-gel method offers a low-temperature route to produce glasses with high purity and

homogeneity.

Protocol:

Precursor Solution Preparation:

Dissolve a phosphorus precursor, such as triethyl phosphate (TEP) or n-butyl phosphate,

in an alcohol solvent (e.g., ethanol).[4]

In separate containers, prepare solutions of the other metal alkoxide precursors, such as

calcium methoxyethoxide and sodium methoxide, in an appropriate solvent.[4]

For strontium incorporation, dissolve a strontium salt like strontium acetate in the reaction

mixture.[4]

Hydrolysis and Condensation:

Slowly add the metal alkoxide solutions to the phosphorus precursor solution under

vigorous stirring.

Add a controlled amount of water to initiate hydrolysis and condensation reactions, leading

to the formation of a sol.

Gelation: Pour the sol into a suitable container and allow it to age. The sol will gradually

transform into a rigid, porous gel. This process can take several hours to days.[4]

Drying: Dry the gel at a low temperature (e.g., 60-80°C) for an extended period to remove

the solvent and by-products.

Calcination: Heat the dried gel to a higher temperature (e.g., 300-500°C) to remove residual

organic compounds and consolidate the glass structure.[4]

Thermal Analysis
2.2.1. Differential Thermal Analysis (DTA) and Differential Scanning Calorimetry (DSC)
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DTA and DSC are used to determine the glass transition temperature (Tg), crystallization

temperature (Tc), and melting temperature (Tm).

Protocol:

Sample Preparation: Prepare a small amount of the glass sample, typically 10-20 mg, in

powder form.

Crucible Loading: Place the powdered sample into an alumina or platinum crucible. An

empty crucible is used as a reference.

Instrument Setup: Place both the sample and reference crucibles into the DTA/DSC

instrument.

Measurement: Heat the sample at a constant rate, typically 10-20°C/min, under a controlled

atmosphere (e.g., nitrogen or air). The instrument records the temperature difference or heat

flow difference between the sample and the reference as a function of temperature.

Data Analysis:

Tg: Determined as the onset temperature of the endothermic shift in the baseline of the

DTA/DSC curve.

Tc: Identified as the onset temperature of the exothermic peak.

Tm: Determined as the onset temperature of the endothermic peak corresponding to

melting.

2.2.2. Dilatometry

Dilatometry is used to measure the coefficient of thermal expansion (CTE) of the glass.

Protocol:

Sample Preparation: Cut a rectangular or cylindrical glass sample with parallel and flat end

faces. The typical length is 10-25 mm.
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Instrument Setup: Place the sample in the dilatometer furnace. A pushrod is brought into

contact with the sample.

Measurement: Heat the sample at a controlled rate, typically 5-10°C/min. The change in the

sample's length is continuously measured by a transducer connected to the pushrod.

Data Analysis: The CTE (α) is calculated from the slope of the length change versus

temperature curve (ΔL/L₀ vs. ΔT), where L₀ is the initial length of the sample.

Visualized Workflows
The following diagrams, created using the DOT language, illustrate the experimental workflows

for the synthesis and characterization of strontium phosphate glasses.

Synthesis

Raw Materials Weighing & Mixing Melting (1000-1200°C) Quenching Annealing (~Tg) Glass Sample

Click to download full resolution via product page

Caption: Melt-Quenching Synthesis Workflow.

Synthesis

Precursor Solution Hydrolysis & Condensation Gelation Drying Calcination Glass Powder

Click to download full resolution via product page

Caption: Sol-Gel Synthesis Workflow.
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Thermal Characterization

Glass Sample

Sample Preparation

DTA / DSC Dilatometry

Tg, Tc, Tm CTE

Click to download full resolution via product page

Caption: Thermal Analysis Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b085154#thermal-properties-of-strontium-phosphate-
glasses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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